Cas no 895421-92-8 (3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide
• CAS No: 895421-92-8
• MF: C₂₄H₂₃N₃O₃S₂
• MW: 465.587723016739
• CID: 6612319
• PubChem ID: 16032459
• Update Time: 2025-11-03

3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide
• N-(4,6-dimethylbenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide
• NCGC00136595-02
• 895421-92-8
• 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)propanamide
• AB01279591-01
• AKOS002066734
• G856-7056
• 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]propanamide
• F2515-2286
• NCGC00136595-01
• CHEMBL1553279
• HMS1904M10

• Inchi： 1S/C24H23N3O3S2/c1-17-13-18(2)23-21(14-17)31-24(26-23)27(16-19-7-6-11-25-15-19)22(28)10-12-32(29,30)20-8-4-3-5-9-20/h3-9,11,13-15H,10,12,16H2,1-2H3
• InChI Key： UGTPRIKDGLRSDR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(N(C1=NC2C(C)=CC(C)=CC=2S1)CC1C=NC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 465.11808395g/mol
• Monoisotopic Mass: 465.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 117Ų

Additional information on 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide

Comprehensive Analysis of 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide (CAS No. 895421-92-8)

In the realm of organic chemistry and pharmaceutical research, 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide (CAS No. 895421-92-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzenesulfonyl and benzothiazole moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture, which integrates a pyridine ring, suggests versatility in interactions with biological targets, making it a candidate for further investigation in drug discovery and development.

The compound's CAS No. 895421-92-8 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings. Researchers often search for "3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide synthesis" or "biological activity of benzothiazole derivatives" to explore its synthetic pathways and pharmacological potential. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as machine learning models increasingly predict their utility in targeting specific enzymes or receptors.

From a structural perspective, the presence of the 4,6-dimethyl-1,3-benzothiazol-2-yl group in this compound is noteworthy. Benzothiazole derivatives are renowned for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This has led to a surge in searches for "benzothiazole-based therapeutics" and "small molecule inhibitors with benzothiazole cores." The integration of a pyridin-3-yl moiety further enhances the compound's potential as a scaffold for designing kinase inhibitors or modulators of protein-protein interactions.

The benzenesulfonyl group in 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide is another focal point for researchers. Sulfonyl-containing compounds are frequently explored for their role in enhancing molecular stability and bioavailability. Queries such as "role of sulfonyl groups in drug design" or "sulfonamide derivatives in medicinal chemistry" reflect the broader scientific curiosity surrounding this functional group. The compound's potential applications in central nervous system (CNS) drug development are also under scrutiny, given the pyridine ring's propensity to cross the blood-brain barrier.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce CAS No. 895421-92-8. Keywords like "green synthesis of benzothiazole derivatives" and "catalytic methods for sulfonamide formation" highlight the growing emphasis on reducing environmental impact in chemical manufacturing. Additionally, the compound's potential as a fluorescence probe or imaging agent is being explored, aligning with the rising demand for tools in bioimaging and diagnostics.

As the pharmaceutical industry shifts toward personalized medicine, compounds like 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide are being evaluated for their specificity in targeting disease-associated biomarkers. Searches for "small molecules for precision medicine" and "heterocyclic compounds in oncology" underscore this trend. The compound's multi-target potential also makes it a subject of interest in polypharmacology, where molecules are designed to interact with multiple biological pathways simultaneously.

In summary, 3-(benzenesulfonyl)-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylpropanamide (CAS No. 895421-92-8) represents a promising avenue for research at the intersection of medicinal chemistry and drug development. Its structural features, including the benzothiazole, pyridine, and benzenesulfonyl groups, offer a rich foundation for exploring new therapeutic agents. With the advent of computational chemistry and high-throughput screening, the compound's full potential is yet to be unlocked, making it a compelling topic for future studies.